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Compound of Interest

Compound Name: Dioctadecylamine

Cat. No.: B092211

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dioctadecylamine (DODA), a secondary amine with two C18 alkyl chains, is a cationic
surfactant with significant potential in the formulation of stable emulsions, particularly for
applications in drug delivery and material science. Its long hydrophobic chains and cationic
head group impart unique properties that influence emulsion formation, stability, and interaction
with biological systems. These application notes provide a comprehensive overview of the use
of DODA as a surfactant, including its physicochemical properties, protocols for emulsion
preparation and characterization, and its application in drug delivery.

Physicochemical Properties of Dioctadecylamine

Understanding the fundamental properties of DODA is crucial for its effective application as a
surfactant. While specific experimental data for some surfactant properties of DODA are not
readily available in the literature, estimations can be made based on its long-chain alkylamine
structure.

Table 1: Physicochemical Properties of Dioctadecylamine (DODA)
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Property Value Source/Note

Molecular Formula CseH7sN --INVALID-LINK--

Molecular Weight 521.99 g/mol --INVALID-LINK--

Appearance White to off-white solid/powder  --INVALID-LINK--

Melting Point 71-73 °C --INVALID-LINK--
Insoluble in water; soluble in

Solubility organic solvents like --INVALID-LINK--

chloroform.

Critical Micelle Concentration
(CMC)

Estimated to be in the low

micromolar (UM) range.

Based on data for long-chain
alkylamines. The CMC of long-
chain surfactants decreases
significantly with increasing
alkyl chain length.

Surface Tension Reduction

Expected to significantly

reduce the surface tension of

A common characteristic of

surfactants.
water.
As a secondary amine, DODA
pKa ~10.6 is basic and will be protonated

at physiological pH.

Application in Emulsion Formulation

DODA's amphiphilic nature, with its two long hydrophobic tails and a hydrophilic amine

headgroup, makes it an effective emulsifying agent, particularly for oil-in-water (o/w) emulsions.

The cationic charge of the protonated amine group provides electrostatic stabilization to the

emulsion droplets, preventing coalescence.

General Workflow for Emulsion Preparation
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Preparation of Phases

Prepare Aqueous Phase Emulsification Characterization
(e.g., Water + DODA + Water-soluble components)

Combine Phases High-Shear Homogenization Analyze Emulsion Properties
(e.g., sonication, microfluidization) (Particle Size, Zeta Potential, Stability)
Prepare Oil Phase T
(e.g., Oil + Oil-soluble components)
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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